(Z)-4-(N-butyl-N-methylsulfamoyl)-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
Description
This compound is a benzamide derivative featuring a sulfamoyl group (N-butyl-N-methylsulfamoyl) at the 4-position of the benzene ring and a substituted benzo[d]thiazol-2(3H)-ylidene moiety. Its Z-configuration indicates the stereochemistry of the imine group in the benzothiazole ring. The molecule’s structure combines sulfonamide and benzothiazole pharmacophores, which are associated with diverse biological activities, including antimicrobial, anti-inflammatory, and kinase inhibitory properties . The compound is cataloged under identifiers such as ZINC100823964 and AKOS024586283, reflecting its relevance in drug discovery pipelines .
Properties
IUPAC Name |
4-[butyl(methyl)sulfamoyl]-N-(3,5,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O3S2/c1-6-7-12-24(4)30(27,28)18-10-8-17(9-11-18)21(26)23-22-25(5)19-14-15(2)13-16(3)20(19)29-22/h8-11,13-14H,6-7,12H2,1-5H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAEAHPRIDGAEPK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=CC(=CC(=C3S2)C)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(Z)-4-(N-butyl-N-methylsulfamoyl)-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a compound of interest due to its potential biological activities, particularly in immunomodulation and anti-inflammatory responses. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological activity.
Chemical Structure and Properties
The compound features a complex structure characterized by a benzamide backbone with sulfamoyl and thiazole moieties. The molecular formula is with a molecular weight of 356.47 g/mol. Its structure can be represented as follows:
Immunomodulatory Effects
Research has indicated that the compound exhibits significant immunomodulatory effects. A study conducted by researchers in 2021 explored the structure-activity relationship (SAR) of sulfamoyl benzamidothiazole derivatives, including this compound. It demonstrated sustained activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) following stimulation with Toll-like receptor (TLR)-4 agonists like lipopolysaccharide (LPS). This activation is crucial for enhancing immune responses against pathogens .
Table 1: Summary of Immunomodulatory Activities
| Activity Type | Observations | Reference |
|---|---|---|
| NF-κB Activation | Sustained activation post TLR stimulation | |
| Cytokine Release | Enhanced release in THP-1 cells | |
| Antibody Response | Increased antigen-specific antibody titers |
Anti-inflammatory Properties
The compound's ability to modulate inflammatory responses has been highlighted in various studies. By acting as an adjuvant in murine models, it significantly increased the efficacy of vaccines when combined with established adjuvants like monophosphoryl lipid A (MPLA). This suggests its potential use in vaccine formulations to boost immune responses .
Case Study: Vaccine Efficacy Enhancement
In murine vaccination studies, the compound was used alongside MPLA, resulting in a marked increase in antibody titers compared to MPLA alone. This indicates that the compound can serve as an effective co-adjuvant, enhancing both humoral and cellular immune responses .
The mechanism through which this compound exerts its biological effects involves modulation of key signaling pathways associated with immune activation. The sustained activation of NF-κB leads to increased expression of pro-inflammatory cytokines and chemokines, which are essential for recruiting immune cells to sites of infection or inflammation .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Comparison
The target compound is structurally distinct from analogs in the benzamide-thiadiazole family. Key differences include:
- Sulfamoyl vs.
- Benzothiazole vs.
Physicochemical Properties
Pharmacological Potential
- Target Compound : The sulfamoyl group may enhance metabolic stability compared to ester-containing analogs (e.g., 8b–c ), which are prone to hydrolysis. The benzo[d]thiazole core could improve membrane permeability relative to thiadiazole derivatives .
- However, their lack of a sulfamoyl group may limit solubility in aqueous environments .
Q & A
Q. What safety protocols are essential for handling nitro and sulfonamide intermediates?
- Methodological Answer :
- Ventilation : Perform reactions in fume hoods with HEPA filters.
- PPE : Use nitrile gloves and safety goggles to prevent dermal exposure.
- Waste Disposal : Neutralize nitro intermediates with FeSO₄ before disposal .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
